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Compound of Interest

Compound Name: Methanesulfonyl chloride

Cat. No.: B041677 Get Quote

Methanesulfonyl chloride (MsCl) is a highly corrosive and toxic chemical reagent frequently

used in pharmaceutical and chemical synthesis.[1][2] Due to its hazardous nature, strict

adherence to safety protocols is critical to protect laboratory personnel and the environment.[1]

This guide provides essential procedural information for the safe handling, storage, and

disposal of methanesulfonyl chloride, tailored for researchers, scientists, and drug

development professionals.

Immediate Safety and Handling Precautions
Always handle methanesulfonyl chloride in a well-ventilated chemical fume hood.[1][2] It is

crucial to avoid all personal contact, including the inhalation of its corrosive and toxic vapors.[1]

Emergency showers and eyewash stations must be readily accessible in the work area.[2]

When handling MsCl, do not eat, drink, or smoke.[3] Containers should be kept tightly sealed

when not in use and stored in a cool, dry place away from moisture, bases, and oxidizing

agents.[2][4]

Quantitative Safety Data
The following table summarizes key quantitative safety and physical data for methanesulfonyl
chloride for easy reference.
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Property Value Source

Toxicity

LD50 Oral (Rat) 250 mg/kg [1]

LD50 Dermal (Rabbit) 200 - 2000 mg/kg [1]

LC50 Inhalation (Rat) 111.7 mg/m³ (4 h) [1]

Physical Properties

Boiling Point 161°C [1][5]

Melting Point -32°C [1][5]

Flash Point >110°C [1][6]

Transportation

UN Number 3246 [4][7]

UN Hazard Class 6.1 (Toxic) [7][8]

UN Subsidiary Risk 8 (Corrosive) [7][8]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.[1] All personnel handling

methanesulfonyl chloride must use the following equipment:

Eye and Face Protection: Wear tightly fitting safety goggles in combination with a face shield.

[1][2][4]

Hand Protection: Use chemical-resistant gloves, such as nitrile or neoprene.[1][2] Gloves

must be inspected for integrity before each use and disposed of properly after handling.[4]

Body Protection: A chemical-resistant lab coat or apron is required.[1][2] For tasks with a

higher risk of splashing or for spill cleanup, full-body protective clothing is necessary.

Respiratory Protection: All handling must occur in a chemical fume hood.[1][2] If exposure

limits are at risk of being exceeded or if respiratory irritation is experienced, a NIOSH/MSHA
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or European Standard EN 149 approved respirator must be worn.[1] For spill response, a

self-contained breathing apparatus (SCBA) is required.[9]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the standard procedure for safely using methanesulfonyl chloride in a

laboratory setting.

Preparation:

Ensure the chemical fume hood is functioning correctly.

Assemble all necessary equipment, including reaction vessels, stirrers, and reagents. Use

only corrosion-resistant containers and equipment (e.g., glass, HDPE, PTFE).[2] Avoid

materials like aluminum, brass, or copper.

Don the required PPE as detailed above.

Reagent Handling:

Place the sealed container of methanesulfonyl chloride in the fume hood.

Carefully open the container, avoiding splashing.

Measure and transfer the required amount of the chemical using appropriate tools (e.g.,

glass syringe, pipette).

Immediately and securely reseal the container.

Reaction:

Add the methanesulfonyl chloride to the reaction mixture slowly and in a controlled

manner, as it can react violently with many substances, including bases and water.[5]

Maintain constant monitoring of the reaction.

Post-Procedure:
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Thoroughly clean all non-disposable equipment that came into contact with the chemical.

Remove PPE carefully, avoiding self-contamination, and dispose of contaminated items as

hazardous waste.[4]

Wash hands and forearms thoroughly with soap and water after the procedure is

complete.

Emergency Protocol: Spill Response
In the event of a spill, immediate and decisive action is required to mitigate the hazard.

Evacuate: Immediately alert others and evacuate all non-essential personnel from the

affected area.[2][3]

Ventilate: Ensure the area is well-ventilated, typically by using the chemical fume hood.

Protect: Don full protective equipment, including respiratory protection (SCBA for large

spills).[9]

Contain: Stop the leak if it is safe to do so. Contain the spill using an inert, non-combustible

absorbent material such as sand, earth, or vermiculite.[1][2] Do not use combustible

materials like sawdust.[1]

Collect: Carefully collect the absorbed material and place it into a suitable, labeled container

for hazardous waste disposal.

Neutralize: Cautiously neutralize the spill area with a sodium bicarbonate solution.[2]

Decontaminate: Wash the spill area thoroughly and decontaminate all equipment used for

the cleanup. Prevent runoff from entering drains.

Disposal Plan
All waste containing methanesulfonyl chloride must be treated as hazardous.

Contaminated Materials: Any materials used for spill cleanup (absorbents, PPE) must be

collected, sealed in a labeled container, and disposed of through an approved hazardous
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waste facility.[1]

Unused Product: Unwanted methanesulfonyl chloride should be disposed of as hazardous

waste. Do not attempt to dispose of it down the drain without neutralization.[1]

Neutralization Protocol for Small Quantities:

Prepare a basic solution (e.g., sodium hydroxide) in a suitably large container and place it

in an ice bath to manage the exothermic reaction.[1]

With constant stirring, slowly and carefully add the methanesulfonyl chloride to the basic

solution. Never add the base to the sulfonyl chloride.[1]

Monitor the pH to ensure the solution remains basic throughout the process.

Once the reaction is complete and the solution is neutralized, it can be disposed of down

the drain with copious amounts of water, in strict accordance with local and institutional

regulations.[1]
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Start: Prepare for Handling MsCl

Step 1: Don Mandatory PPE
- Goggles & Face Shield

- Chemical-Resistant Gloves
- Lab Coat/Apron

Begin Work

Step 2: Work in Chemical Fume Hood

Step 3: Handle Reagent
- Use corrosion-resistant tools

- Open & transfer carefully
- Reseal container promptly

Step 4: Post-Procedure Cleanup
- Decontaminate equipment

- Doff & dispose of PPE correctly
- Wash hands thoroughly

Normal Workflow

Emergency: Spill Occurs

If Spill

Step 5: Waste Disposal
- Collect all contaminated waste

- Treat as hazardous
- Dispose via approved facility

Execute Spill Response Protocol
- Evacuate & Ventilate

- Contain with inert material
- Collect & Neutralize

After Cleanup

End: Procedure Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of methanesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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